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Compound of Interest

Compound Name: Barnidipine-d5

Cat. No.: B12371404

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of
Barnidipine-d5, a deuterated analog of the calcium channel blocker Barnidipine. It also details
its primary application as an internal standard in bioanalytical methods for the quantification of
Barnidipine in biological matrices. This document is intended to serve as a valuable resource
for researchers and professionals involved in drug metabolism, pharmacokinetics, and clinical
trial sample analysis.

Commercial Suppliers and Availability

Barnidipine-d5 is available from several commercial suppliers, primarily as a research
chemical. It is most commonly supplied as Barnidipine-d5 hydrochloride. The availability,
purity, and offered quantities vary between suppliers. A summary of this information is
presented in Table 1 for easy comparison. Researchers are advised to contact the suppliers
directly for the most current pricing and availability information.

Table 1: Commercial Suppliers of Barnidipine-d5
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. Product Catalog CAS . Available
Supplier Purity .
Name Number Number Pack Sizes
Barnidipine-
MedChemEx -
d5 HY-111165S Not Specified  >98% 1mg
ress
P hydrochloride
Barnidipine ARD181761D 104713-75-9 Inquire for
Achemtek 98+% )
D5 5 (Unlabeled) details
Barnidipine- 104713-75-9 1 mg, 5 mg,
TargetMol TMIH-0107 >98%
d5 (Unlabeled) 10 mg, 25 mg
Simson o
Barnidipine 2771469-19- » Custom
Pharma B400005 Not Specified )
o D5 Synthesis
Limited
Simson Barnidipine-
-~ » Custom
Pharma D5 B400001 Not Specified  Not Specified )
o ) Synthesis
Limited Hydrochloride
1 mg, 5 mg,
Barnidipine- g 9
104757-53-1 N 10 mg, 25
Clearsynth d5 CS-0-06434 Not Specified
) (Unlabeled) mg, 50 mg,
Hydrochloride
100 mg
Acanthus Barnidipine- 104713-75-9 » Made to
BAR-16-001 Not Specified
Research D5 (unlabeled) Order
Barnidipine-
Bertin d5 - N
) ] 33609 Not Specified  Not Specified 1 mg, 5mg
Bioreagent (hydrochlorid
e)
Barnidipine-
Cayman d5 N
] ] 33609 Not Specified  =98% 1 mg, 5mg
Chemical (hydrochlorid
e)
MedKoo Barnidipine- N
o 592864 Not Specified  >98% 1 mg, 5mg
Biosciences d5 HCI
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Application as an Internal Standard in Bioanalysis

The primary and critical application of Barnidipine-d5 is as an internal standard (1S) for the
quantitative analysis of Barnidipine in biological samples, most notably in human plasma, using
liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1] The use of a stable isotope-
labeled internal standard like Barnidipine-d5 is the gold standard in quantitative mass
spectrometry as it helps to correct for variability in sample preparation and matrix effects,
thereby ensuring high accuracy and precision of the analytical method.[1][2]

General Experimental Workflow

The general workflow for the quantification of Barnidipine in a biological matrix using
Barnidipine-d5 as an internal standard is depicted in the following diagram.
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Sample Preparation

Biological Sample (e.g., Plasma)

:

Spike with Barnidipine-d5 (IS)

:

Protein Precipitation / Liquid-Liquid Extraction / Solid Phase Extraction

l

Evaporation and Reconstitution

LC-MS/MS Analysis
y

Inject Sample onto LC Column

:

Chromatographic Separation

l

Mass Spectrometric Detection (MRM/SRM)
= ~/
4 )

Data Processing

Peak Integration (Barnidipine & Barnidipine-d5)

:

Calculate Peak Area Ratio (Analyte/IS)

l

Quantification using Calibration Curve

Click to download full resolution via product page

Caption: Workflow for Barnidipine quantification using Barnidipine-d5 as an IS.
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Detailed Experimental Protocol: LC-MS/MS
Quantification of Barnidipine in Human Plasma

The following protocol is a representative method for the quantification of Barnidipine in human
plasma using Barnidipine-d5 as an internal standard. This method is adapted from established
bioanalytical procedures.[1]

Materials and Reagents

» Barnidipine reference standard

o Barnidipine-d5 internal standard

e Human plasma (blank)

e Methanol (HPLC or LC-MS grade)

e Acetonitrile (HPLC or LC-MS grade)
e Formic acid

e Ortho-phosphoric acid

o Water (deionized or Milli-Q)

» Solid Phase Extraction (SPE) cartridges (e.g., Bond Elute Plexa)

Preparation of Standard and Quality Control (QC)
Samples

o Stock Solutions: Prepare primary stock solutions of Barnidipine and Barnidipine-d5 in a
suitable organic solvent, such as methanol, at a concentration of 1 mg/mL.

o Working Solutions: Prepare serial dilutions of the Barnidipine stock solution with a mixture of
methanol and water to create working solutions for calibration curve standards and quality
control samples.
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« Internal Standard Working Solution: Prepare a working solution of Barnidipine-d5 at an
appropriate concentration.

» Calibration Curve and QC Samples: Spike blank human plasma with the Barnidipine working
solutions to prepare calibration standards at various concentrations (e.g., 5 pg/mL to 8000
pg/mL).[1] Similarly, prepare QC samples at low, medium, and high concentrations.

Sample Preparation (Solid Phase Extraction)

 Aliquot 500 pL of plasma sample (blank, calibration standard, QC, or unknown sample) into a
clean tube.

e Add 50 pL of the Barnidipine-d5 internal standard working solution to each sample (except
for the blank matrix).

» Vortex the samples.

e Add 500 pL of 2% ortho-phosphoric acid in water and vortex again.

» Condition an SPE cartridge with methanol followed by water.

o Load the prepared plasma sample onto the conditioned SPE cartridge.

e Wash the cartridge with an appropriate solvent (e.g., methanol:water mixture).

o Elute Barnidipine and Barnidipine-d5 from the cartridge using an organic solvent like
acetonitrile.

o Evaporate the eluate to dryness under a stream of nitrogen.

» Reconstitute the residue in a suitable mobile phase for injection into the LC-MS/MS system.

LC-MS/MS Conditions

e LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance
liquid chromatography (UHPLC) system.

e Column: Areverse-phase C18 column is commonly used.[3]
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» Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., 0.1% formic
acid in water) and an organic phase (e.g., 0.1% formic acid in methanol or acetonitrile).[4]

» Flow Rate: Dependent on the column dimensions, typically in the range of 0.3-0.6 mL/min.
« Injection Volume: Typically 5-20 pL.

o Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray
ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.[3]

« lonization Mode: Positive ion mode is generally used for Barnidipine.

o Detection Mode: Multiple Reaction Monitoring (MRM) or Selected Reaction Monitoring
(SRM). The specific precursor-to-product ion transitions for Barnidipine and Barnidipine-d5
need to be optimized.

Data Analysis

 Integrate the chromatographic peaks for Barnidipine and Barnidipine-d5.
o Calculate the peak area ratio of Barnidipine to Barnidipine-d5.

o Construct a calibration curve by plotting the peak area ratio against the nominal
concentration of the calibration standards. A linear regression with appropriate weighting
(e.g., 1/x?) is typically used.[1]

o Determine the concentration of Barnidipine in the QC and unknown samples by interpolating
their peak area ratios from the calibration curve.

Signaling Pathways

Barnidipine is a dihydropyridine calcium channel blocker.[1] Its therapeutic effect is achieved by
inhibiting the influx of extracellular calcium ions through L-type calcium channels in vascular
smooth muscle cells. This leads to vasodilation and a subsequent reduction in blood pressure.
The primary role of Barnidipine-d5 is not to interact with these signaling pathways but to serve
as a stable, non-interfering internal standard for the accurate quantification of the active drug,
Barnidipine. The following diagram illustrates the logical relationship in its application.
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Caption: Role of Barnidipine vs. Barnidipine-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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